Cas no 772-55-4 (urea, 1-(p-fluorophenyl)-3-methyl-)

urea, 1-(p-fluorophenyl)-3-methyl- structure
772-55-4 structure
Product Name:urea, 1-(p-fluorophenyl)-3-methyl-
CAS No:772-55-4
MF:C8H9FN2O
MW:168.168265104294
CID:861988
PubChem ID:96348
Update Time:2025-04-19

urea, 1-(p-fluorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • urea, 1-(p-fluorophenyl)-3-methyl-
    • 1-(4-fluorophenyl)-3-methylurea
    • 1-Methyl-3-(4-fluorophenyl)urea
    • 1-(p-Fluorophenyl)-3-methylurea
    • N-(4-fluorophenyl)-N'-methyl-urea
    • N-(4-Fluorphenyl)-N'-methylharnstoff
    • N-Methyl-N'-(4-fluorophenyl)urea
    • N-Methyl-N'-< 4-fluor-phenyl> -harnstoff
    • SCHEMBL7951644
    • 772-55-4
    • NSC-69426
    • AKOS024390058
    • MGVNYJAWTVSWFD-UHFFFAOYSA-N
    • N-(4-Fluorophenyl)-N'-methylurea
    • DTXSID10227948
    • NSC69426
    • BRN 2718771
    • NSC 69426
    • Z55293762
    • Inchi: 1S/C8H9FN2O/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
    • InChI Key: MGVNYJAWTVSWFD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(NC)=O

Computed Properties

  • Exact Mass: 168.06997
  • Monoisotopic Mass: 168.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
  • LogP: 2.04090
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